![molecular formula C19H20N2O3 B5537657 N-methyl-N-[(3-methyl-5-isoxazolyl)methyl]-2-(2-naphthyloxy)propanamide](/img/structure/B5537657.png)
N-methyl-N-[(3-methyl-5-isoxazolyl)methyl]-2-(2-naphthyloxy)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-methyl-N-[(3-methyl-5-isoxazolyl)methyl]-2-(2-naphthyloxy)propanamide, also known as JNJ-5207852, is a selective antagonist of the cannabinoid CB1 receptor. It was first synthesized in 2003 by Johnson & Johnson Pharmaceutical Research and Development. The compound has been studied extensively for its potential therapeutic applications in various medical conditions.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Researchers have synthesized novel derivatives involving naphthalen-1-yl propanamide structures, studying their antimicrobial activity. These compounds, including various substituents, were evaluated for their action against bacteria and fungi. Notably, specific derivatives exhibited significant antifungal activity against certain fungi at potency comparable to ketoconazole, and anti-gram-positive bacterial activity at the half potency of chloramphenicol. This highlights the potential of N-methyl-N-[(3-methyl-5-isoxazolyl)methyl]-2-(2-naphthyloxy)propanamide derivatives in antimicrobial research and applications (Evren, Yurttaş, & Yılmaz-Cankilic, 2020).
Computational and Theoretical Studies
The compound and its derivatives have been subjects in computational and theoretical studies to understand their molecular structure, interactions, and properties. For instance, computational chemical studies have been performed on models to predict structural and energetic parameters, enhancing the understanding of the interactions at a molecular level. These studies contribute to the design and synthesis of more effective compounds with specific properties (Topiol & Sabio, 1989).
Characterization and Property Analysis
Further research involved the characterization of derivatives using techniques like XRD, FT-IR, UV-Vis, and NMR, alongside theoretical calculations to assess their chemical activities and properties. Such detailed analyses are crucial for understanding the electrophilic and nucleophilic nature of the compounds, which in turn influences their reactivity and potential applications in various fields, including material science and pharmaceuticals (Gültekin et al., 2020).
Novel Applications and Interactions
The synthesis of new thiazole derivatives and evaluation of their antimicrobial and cytotoxic activities also underline the versatility of this compound derivatives. These studies not only showcase the antimicrobial potential but also explore the cytotoxic activities against various cancer cell lines, providing a foundation for future anticancer research (Dawbaa, Evren, Cantürk, & Yurttaş, 2021).
properties
IUPAC Name |
N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-2-naphthalen-2-yloxypropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-13-10-18(24-20-13)12-21(3)19(22)14(2)23-17-9-8-15-6-4-5-7-16(15)11-17/h4-11,14H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGAHVBJZJMXVQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CN(C)C(=O)C(C)OC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.